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This guide provides a comprehensive overview of the chemical identifiers, physicochemical
properties, synthesis, and potential applications of 1-(3-bromophenoxy)-3-chloropropane, a
halogenated aromatic ether with significant potential in synthetic chemistry and drug discovery.
This document is intended for researchers, scientists, and professionals in the field of drug
development.

Introduction and Core Identification

1-(3-Bromophenoxy)-3-chloropropane is a bifunctional organic molecule that serves as a
valuable building block in the synthesis of more complex chemical entities. Its structure,
incorporating a brominated phenyl ring and a chlorinated propyl chain, offers two distinct
reactive sites for sequential chemical modifications. This dual reactivity makes it a versatile
intermediate for introducing a phenoxy-propyl linker into various molecular scaffolds, a common
strategy in the design of biologically active compounds.

The systematic identification of this compound is crucial for accurate documentation and
research. Based on the guidelines of the International Union of Pure and Applied Chemistry
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(IUPAC), the definitive name for this ether is 1-(3-bromophenoxy)-3-chloropropane.
Below is a diagram illustrating the chemical structure of 1-(3-bromophenoxy)-3-chloropropane.
Caption: Chemical structure of 1-(3-bromophenoxy)-3-chloropropane.

A summary of the core chemical identifiers for 1-(3-bromophenoxy)-3-chloropropane is
provided in the table below for quick reference.

Identifier Value Source

1-(3-bromophenoxy)-3-
IUPAC Name IUPAC Nomenclature Rules
chloropropane

CAS Number 37142-46-4 [1]

Molecular Formula CoH10BrCIO Derived
Molecular Weight 249.53 g/mol Derived
Canonical SMILES C1=CC(=CC(=C1)Br)0CcCcCCI Derived

Synthesis and Mechanistic Insights

The most established and logical synthetic route to 1-(3-bromophenoxy)-3-chloropropane is the
Williamson ether synthesis. This robust and versatile method involves the reaction of an
alkoxide with a primary alkyl halide.[2][3] In this specific case, the synthesis proceeds via the
reaction of 3-bromophenol with 1-bromo-3-chloropropane.

The causality behind this experimental choice lies in the principles of nucleophilic substitution
reactions. The phenolic proton of 3-bromophenol is acidic and can be readily removed by a
base to form a potent nucleophile, the 3-bromophenoxide ion. This nucleophile then attacks the
electrophilic carbon of 1-bromo-3-chloropropane, which bears a good leaving group (bromide),
in an Sn2 reaction to form the desired ether.[4]

The following diagram illustrates the workflow for the Williamson ether synthesis of 1-(3-
bromophenoxy)-3-chloropropane.
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Caption: Williamson ether synthesis workflow.

Step-by-Step Experimental Protocol

The following is a detailed, self-validating protocol for the synthesis of 1-(3-bromophenoxy)-3-
chloropropane:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 3-bromophenol (1 equivalent) in a suitable polar aprotic solvent such as
acetone or dimethylformamide (DMF).

o Base Addition: Add a suitable base, such as anhydrous potassium carbonate (K2COs, 1.5
equivalents) or sodium hydride (NaH, 1.1 equivalents), to the solution. The use of a slight
excess of base ensures complete deprotonation of the phenol.

o Formation of the Alkoxide: Stir the mixture at room temperature for 30-60 minutes to allow for
the formation of the 3-bromophenoxide salt.

o Addition of the Alkyl Halide: Slowly add 1-bromo-3-chloropropane (1.1 equivalents) to the
reaction mixture. A slight excess of the alkylating agent helps to drive the reaction to
completion.
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e Reaction: Heat the reaction mixture to reflux and maintain this temperature for several hours
(typically 4-24 hours). The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature. If DMF was
used as the solvent, pour the reaction mixture into a separatory funnel containing water and
a suitable organic solvent for extraction (e.g., diethyl ether or ethyl acetate). If acetone was
used, filter off the inorganic salts and concentrate the filtrate under reduced pressure before
proceeding with an aqueous workup.

o Extraction and Washing: Separate the organic layer and wash it sequentially with a dilute
agueous solution of sodium hydroxide (to remove any unreacted phenol), water, and brine.

» Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
NazS0a4 or MgSOQa), filter, and concentrate the solvent under reduced pressure to obtain the
crude product.

« Purification: Purify the crude product by vacuum distillation or column chromatography on
silica gel to yield pure 1-(3-bromophenoxy)-3-chloropropane.

Physicochemical and Safety Data

While experimental data for 1-(3-bromophenoxy)-3-chloropropane is not widely available, its
properties can be inferred from the known data of its precursors and structurally similar
compounds.

Properties of Precursors

A solid understanding of the starting materials is critical for a successful synthesis and for
predicting the properties of the product.
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Property 3-Bromophenol 1-Bromo-3-chloropropane
CAS Number 591-20-8 109-70-6[5]
Molecular Formula CeHsBrO CsHeBrClI[5]
Molecular Weight 173.01 g/mol 157.44 g/mol [5]
Appearance Off.-white to yellow crystalline Colorless liquid[5]
solid
Boiling Point 236 °C 143.3 °C[5]
Melting Point 28-32 °C -58.9 °C[5]
Density 1.696 g/cm3 1.5969 g/cm3 at 20 °C[5]

Predicted Properties of 1-(3-Bromophenoxy)-3-
chloropropane

Based on its structure, 1-(3-bromophenoxy)-3-chloropropane is expected to be a high-boiling,
colorless to pale yellow liquid with low solubility in water and good solubility in common organic
solvents. Its density is predicted to be greater than that of water.

Safety and Handling

The target compound is classified as a skin and eye irritant.[1] Inhalation of high vapor
concentrations may cause symptoms like headache and dizziness.[1] Therefore, it is essential
to handle this chemical in a well-ventilated fume hood while wearing appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.

The precursors also present hazards. 3-Bromophenol is toxic and an irritant. 1-Bromo-3-
chloropropane is a flammable liquid and is harmful if swallowed or inhaled.[6][7] It is also
suspected of causing genetic defects.[7] All handling and disposal should be in accordance
with institutional and local regulations.

Reactivity and Applications in Drug Development

The chemical reactivity of 1-(3-bromophenoxy)-3-chloropropane is dictated by its two halogen
atoms. The bromine atom on the aromatic ring is susceptible to a variety of cross-coupling
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reactions, such as Suzuki, Heck, and Buchwald-Hartwig amination reactions. These reactions
allow for the formation of new carbon-carbon and carbon-nitrogen bonds, enabling the
elaboration of the aromatic core.

The chlorine atom on the propyl chain is a good leaving group in nucleophilic substitution
reactions. This allows for the introduction of a wide range of functional groups, including
amines, azides, and thiols, at this position.

This dual functionality makes 1-(3-bromophenoxy)-3-chloropropane a valuable intermediate in
the synthesis of pharmaceutical compounds. The phenoxy-propyl linker it provides is a
common motif in many biologically active molecules. By selectively reacting at either the bromo
or chloro position, complex molecules with diverse functionalities can be constructed in a
stepwise manner. The presence of the bromine atom also allows for its use as a bioisosteric
replacement for other groups in drug design, potentially improving the pharmacokinetic or
pharmacodynamic properties of a lead compound.

Conclusion

1-(3-bromophenoxy)-3-chloropropane is a versatile synthetic intermediate with significant
potential in organic synthesis and medicinal chemistry. Its straightforward synthesis via the
Williamson ether reaction and its dual reactivity make it an attractive building block for the
construction of complex molecular architectures. A thorough understanding of its chemical
identifiers, synthesis, and predicted properties, as outlined in this guide, is essential for its safe
and effective use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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